BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Methyl-3-heptene structural isomers and
stereochemistry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyl-3-heptene

Cat. No.: B1233913

An In-depth Technical Guide to the Structural Isomers and Stereochemistry of 4-Methyl-3-
heptene

Introduction

4-Methyl-3-heptene is an acyclic olefin with the molecular formula CsHis and a molecular
weight of approximately 112.21 g/mol .[1][2][3] Its structure consists of a seven-carbon chain
with a double bond originating at the third carbon and a methyl group attached to the fourth
carbon. The position of the double bond and the substitution pattern give rise to geometric
isomerism, a key aspect of its chemistry. This document provides a detailed overview of the
structural and stereochemical properties of 4-methyl-3-heptene, tailored for researchers and
professionals in drug development and chemical synthesis.

Stereochemistry of 4-Methyl-3-heptene

The presence of a double bond at the C3-C4 position restricts free rotation, leading to the
existence of two geometric isomers. These isomers are designated using the E/Z notation,
which is determined by the Cahn-Ingold-Prelog (CIP) priority rules.[4][5]

¢ (E)-4-methyl-3-heptene: The 'E' designation comes from the German word entgegen,
meaning opposite. In this isomer, the higher-priority groups on each carbon of the double
bond are on opposite sides.
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e (2)-4-methyl-3-heptene: The 'Z' designation comes from the German word zusammen,
meaning together. In this isomer, the higher-priority groups are on the same side of the
double bond.

For 4-methyl-3-heptene:

e At carbon-3, the ethyl group (-CH2CHs) has a higher priority than the hydrogen atom.

e At carbon-4, the propyl group (-CH2CH2CHs) has a higher priority than the methyl group (-
CHs).

The spatial arrangement of these isomers leads to different physical and chemical properties.
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Caption: Geometric isomers of 4-methyl-3-heptene.
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Cahn-Ingold-Prelog (CIP)
Priority Assignment

Determines E/Z Determines E/Z
Configuration Configuration

Carbon-3 Substituents Carbon*4 Substituents

Ethyl (-CH2CH3)
Higher Priority

Hydrogen (-H)
Lower Priority

Propyl (-CH2CH2CH3)

Higher Priority

Methyl (-CH3)
Lower Priority
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Step 1: Grignard Reaction
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Step 2: (Oxidation

Naz2Cr207 / H2SO4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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